Cas no 7577-92-6 (5-Methylaminouracil)

5-Methylaminouracil structure
5-Methylaminouracil structure
Product Name:5-Methylaminouracil
CAS No:7577-92-6
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD00619251
CID:581701
PubChem ID:255550
Update Time:2025-04-19

5-Methylaminouracil Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-(methylamino)-
    • NSC 81178
    • 5-(methylamino)-1H-pyrimidine-2,4-dione
    • 5-Methylaminouracil
    • 5-(methylamino)pyrimidine-2,4(1h,3h)-dione
    • 5-Methylamino-1H-pyrimidin-2,4-dion
    • 5-methylamino-1H-pyrimidine-2,4-dione
    • 5-methylamino-2,4(1H,3H)pyrimidinedione
    • 5-Methylamino-uracil
    • NSC81178
    • 5-(Methylamino)uracil
    • 2,4(1H,3H)-Pyrimidinedione, 5-(methylamino)-
    • 5-(methylamino)-2,4(1H,3H)-pyrimidinedione
    • 5-(methylamino)-1,2,3,4-tetrahydr
    • C13321
    • SCHEMBL11879018
    • DTXSID50292256
    • MFCD00619251
    • AKOS006274494
    • FT-0704743
    • CS-15356
    • 5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • SY286428
    • NSC-81178
    • CS-M3753
    • 7577-92-6
    • DB-081957
    • MDL: MFCD00619251
    • Inchi: 1S/C5H7N3O2/c1-6-3-2-7-5(10)8-4(3)9/h2,6H,1H3,(H2,7,8,9,10)
    • InChI Key: DYRPKHXNULRIQL-UHFFFAOYSA-N
    • SMILES: O=C1C(=CNC(N1)=O)NC

Computed Properties

  • Exact Mass: 141.05400
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 70.2

Experimental Properties

  • PSA: 77.75000
  • LogP: -0.82210

5-Methylaminouracil Pricemore >>

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5-Methylaminouracil Production Method

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